N-Acetoxy-IQ
N-Acetoxy-IQ
2-(acetoxyamino)-3-methylimidazo[4,5-f]quinoline is an imidazoquinoline that is 3H-imidazo[4,5-f]quinoline substituted by a methyl group at position 3 and an acetoxyamino group at position 2. The active metabolite of the dietary carcinogen 3-methyl-3H-imidazo[4,5-f]quinolin-2-amine (IQ). It has a role as a rat metabolite, a human xenobiotic metabolite and a carcinogenic agent. It is an imidazoquinoline and a N-acetoxyarylamine.
Brand Name:
Vulcanchem
CAS No.:
115722-78-6
VCID:
VC0055032
InChI:
InChI=1S/C13H12N4O2/c1-8(18)19-16-13-15-12-9-4-3-7-14-10(9)5-6-11(12)17(13)2/h3-7H,1-2H3,(H,15,16)
SMILES:
CC(=O)ONC1=NC2=C(N1C)C=CC3=C2C=CC=N3
Molecular Formula:
C13H12N4O2
Molecular Weight:
256.26 g/mol
N-Acetoxy-IQ
CAS No.: 115722-78-6
Main Products
VCID: VC0055032
Molecular Formula: C13H12N4O2
Molecular Weight: 256.26 g/mol
CAS No. | 115722-78-6 |
---|---|
Product Name | N-Acetoxy-IQ |
Molecular Formula | C13H12N4O2 |
Molecular Weight | 256.26 g/mol |
IUPAC Name | [(3-methylimidazo[4,5-f]quinolin-2-yl)amino] acetate |
Standard InChI | InChI=1S/C13H12N4O2/c1-8(18)19-16-13-15-12-9-4-3-7-14-10(9)5-6-11(12)17(13)2/h3-7H,1-2H3,(H,15,16) |
Standard InChIKey | ZNLLBBZONQYLII-UHFFFAOYSA-N |
SMILES | CC(=O)ONC1=NC2=C(N1C)C=CC3=C2C=CC=N3 |
Canonical SMILES | CC(=O)ONC1=NC2=C(N1C)C=CC3=C2C=CC=N3 |
Description | 2-(acetoxyamino)-3-methylimidazo[4,5-f]quinoline is an imidazoquinoline that is 3H-imidazo[4,5-f]quinoline substituted by a methyl group at position 3 and an acetoxyamino group at position 2. The active metabolite of the dietary carcinogen 3-methyl-3H-imidazo[4,5-f]quinolin-2-amine (IQ). It has a role as a rat metabolite, a human xenobiotic metabolite and a carcinogenic agent. It is an imidazoquinoline and a N-acetoxyarylamine. |
Synonyms | N-Acetoxy-IQ |
PubChem Compound | 146575 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume